Cas no 7633-68-3 (isotalatizidine)
isotalatizidine structure
Product Name:isotalatizidine
isotalatizidine Chemical and Physical Properties
Names and Identifiers
-
- isotalatizidine
- CID 139292041
- 1-Isotalatisidine
- 20-Ethyl-16β-methoxy-4-(methoxymethyl)aconitane-1α,8,14α-triol
- Isotalatisidine
- iso-Talatisidine
- Aconitane-1,8,14-triol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, (1α,14α,16β)-
- DTXSID90997692
- (1S,5S,6S,8S,13R,16S)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
- 7633-68-3
- 20-Ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,8,14-triol
- (1S,2R,3R,4S,5S,6S,8S,9S,10R,13S,16S,17R)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
-
- Inchi： 1S/C23H37NO5/c1-4-24-10-21(11-28-2)6-5-17(25)23-13-7-12-15(29-3)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3/t12-,13?,14+,15+,16?,17+,18?,19?,20?,21+,22+,23-/m1/s1
- InChI Key： RBSZCNOWHDHRFZ-ZBEOZCTOSA-N
- SMILES： O[C@]12C[C@@H]([C@@H]3C(C1C(C3)[C@@]13[C@H](CC[C@@]4(COC)CN(CC)C1[C@@H]2CC34)O)O)OC
Computed Properties
- Exact Mass: 407.26717328g/mol
- Monoisotopic Mass: 407.26717328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.4
- XLogP3: 0.4
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Melting Point: 140-2°C
- Boiling Point: 560.6±50.0 °C(Predicted)
- pka: 13.70±0.70(Predicted)
isotalatizidine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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